Adamantane, 1-thiocyanatomethyl-

• IUPAC Name: 1-adamantylmethyl thiocyanate
• InChI: InChI=1S/C12H17NS/c13-8-14-7-12-4-9-1-10(5-12)3-11(2-9)6-12/h9-11H,1-7H2
• InChI Key: NLEDYBLPYRKRNY-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CSC#N
• Molecular Formula: C12H17NS
• Molecular Weight: 207.34 g/mol

Description

Adamantane, 1-thiocyanatomethyl- is a useful research compound. Its molecular formula is C12H17NS and its molecular weight is 207.34 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis : Adamantane derivatives like 1-(adamantan-1-ylcarbonyl)-3-(dichlorophenyl)thioureas have been synthesized and analyzed. These compounds are synthesized from adamantyl-1-carbonyl chloride and ammonium thiocyanate, followed by treatment with dichloroanilines. Vibrational analysis using FTIR and Raman spectra and structural data from single-crystal X-ray diffraction have provided insights into their molecular structure and bonding characteristics (Saeed, Ashraf, Erben, & Simpson, 2017).

• Vibrational Properties : The vibrational properties of 1-(adamantane-1-carbonyl)-3-halophenyl thioureas have been studied, revealing information about molecular conformation and stability. These studies are important for understanding how adamantane derivatives interact at the molecular level (Saeed, Erben, & Bolte, 2013).

• Biological Activities : Adamantane-naphthyl thiourea conjugates have been synthesized and evaluated for their DNA binding, urease enzyme inhibition, and anticancer activities. These studies suggest the potential of adamantane derivatives in biomedical applications, particularly in cancer therapy (Arshad et al., 2021).

• Crystal Structure Analysis : Research has also been conducted on the intermolecular interactions in crystalline 1-(adamantane-1-carbonyl)-3-substituted thioureas, providing further insights into the structural aspects of these compounds. This is essential for understanding their physical properties and potential applications (Saeed, Bolte, Erben, & Pérez, 2015).

• Role of Substituents : Studies have also focused on how different substituents affect the molecular and crystal structure of adamantane derivatives. This research is crucial for tailoring the properties of these compounds for specific applications (Saeed, Flörke, & Erben, 2014).

• Clinical Applications : The adamantane structure is integral in many clinical drugs, highlighting its importance in medicinal chemistry. Adamantane derivatives have been used in antiviral, antidiabetic, and neurodegenerative disease treatments (Spilovska et al., 2016).

• Medicinal Chemistry Importance : Adamantane derivatives have been pivotal in medicinal chemistry, leading to the development of new drugs with enhanced properties (Lamoureux & Artavia, 2010).